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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

Technical Support Center: Pigment Yellow 155 in
HDPE
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and professionals working on enhancing the heat stability

of Pigment Yellow 155 (PY155) in high-density polyethylene (HDPE).

Frequently Asked Questions (FAQs)
Q1: What is the typical heat stability of Pigment Yellow 155 in HDPE?

Pigment Yellow 155 generally exhibits good heat stability in HDPE, withstanding temperatures

up to 260°C for a dwell time of 5 minutes without significant color change.[1][2][3] However, the

exact heat stability can be influenced by the concentration of the pigment, the specific grade of

HDPE, and the processing conditions.

Q2: What are the common signs of thermal degradation of Pigment Yellow 155 in HDPE?

Common signs of thermal degradation include a color shift (e.g., browning or yellowing), loss of

color strength, and the potential for undesirable odors or fumes to be produced.[4] These

issues can arise when processing temperatures exceed the pigment's stability threshold or

when the residence time at a high temperature is too long.

Q3: What factors can influence the heat stability of Pigment Yellow 155 in HDPE?
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Several factors can affect the heat stability of PY155 in HDPE:

Processing Temperature: Higher temperatures increase the risk of degradation.[4]

Dwell Time: Longer exposure to high temperatures can lead to color changes.[5][6][7]

Pigment Concentration: The concentration of the pigment can sometimes affect its heat

stability.[8]

HDPE Grade: Different HDPE grades can have varying melt flow indices and additive

packages that may interact with the pigment.

Presence of Other Additives: Other additives in the formulation, such as stabilizers or fillers,

can impact the overall thermal stability.[9]

Dispersion Quality: Poor dispersion can lead to localized high concentrations of pigment,

which may degrade more easily.[4]

Q4: Can the addition of stabilizers improve the heat stability of Pigment Yellow 155 in HDPE?

Yes, incorporating heat stabilizers can help protect both the pigment and the polymer during

processing. Antioxidants are commonly used in HDPE to prevent thermal degradation.[10][11]

These can be categorized as primary (phenolic) and secondary (phosphite) antioxidants, which

work to scavenge free radicals and decompose peroxides, respectively.[11] Hindered Amine

Light Stabilizers (HALS) can also offer protection against both thermal and photo-oxidative

degradation.[12]

Troubleshooting Guide
Issue: Color shift or fading of Pigment Yellow 155 during HDPE processing.

This guide provides a step-by-step approach to troubleshooting color stability issues with

Pigment Yellow 155 in your HDPE experiments.
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Start: Color Shift Observed

Step 1: Review Processing Parameters

Is processing temperature > 260°C?

Is dwell time > 5 minutes?

No

Action: Reduce processing temperature.

Yes

Action: Reduce dwell time in the extruder.

Yes

Step 2: Review Formulation

No

End: Problem Resolved

Are heat stabilizers (e.g., antioxidants) present?

Action: Incorporate a suitable heat stabilizer package.

No

Step 3: Evaluate Pigment Dispersion

Yes

Action: Optimize mixing parameters or use a wetting/dispersing agent.

Click to download full resolution via product page

Caption: Troubleshooting workflow for color stability issues.
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Quantitative Data Summary
The following table summarizes the heat stability data for Pigment Yellow 155 in HDPE as

found in the literature.

Pigment Polymer
Pigment
Concentrati
on

Temperatur
e (°C)

Dwell Time
(min)

Observatio
n

Pigment

Yellow 155
HDPE

1/3 Standard

Depth
260 5

No significant

color change

Pigment

Yellow 155
HDPE

1/3 Standard

Depth with

1% TiO2

- -

Lightfastness

of 7-8 (on a

scale of 1-8)

Data compiled from multiple sources.[1][2][3][8]

Experimental Protocols
Protocol 1: Evaluation of Pigment Yellow 155 Heat Stability in HDPE

Objective: To determine the heat stability of Pigment Yellow 155 in a specific grade of HDPE

at various temperatures.

Materials:

Pigment Yellow 155

HDPE resin (specific grade to be tested)

Two-roll mill or twin-screw extruder

Injection molding machine

Spectrocolorimeter

Methodology:
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Compounding:

Prepare a masterbatch of Pigment Yellow 155 in the HDPE resin at a specified

concentration (e.g., 1%).

Let down the masterbatch with additional HDPE resin to achieve the final desired pigment

concentration (e.g., 0.1%).

Homogenize the mixture using a two-roll mill or a twin-screw extruder.

Injection Molding:

Set the injection molding machine to the initial test temperature (e.g., 220°C).

Purge the machine with the pigmented HDPE compound.

Inject samples at the set temperature with a dwell time of 5 minutes.

Increase the temperature in increments of 10°C or 20°C and repeat the injection process

at each temperature, maintaining the 5-minute dwell time.

Color Measurement:

Allow the molded samples to cool to room temperature.

Measure the color of each sample using a spectrocolorimeter (Lab* values).

Calculate the color difference (ΔE) between the sample molded at the lowest temperature

(reference) and the samples molded at higher temperatures.

Determination of Heat Stability:

The heat stability is defined as the highest temperature at which the color change (ΔE) is

less than or equal to a specified value (e.g., 3.0).[6][7][13]

Signaling Pathways and Mechanisms
Potential Thermal Degradation and Stabilization Pathways
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The following diagram illustrates the potential pathways for the thermal degradation of the

polymer and pigment, and the intervention points for heat stabilizers.

High Temperature
(Processing)

HDPE Polymer Chain

Initiation

Pigment Yellow 155

Direct Degradation

Polymer Free Radicals (R.)

Color Shift / Fading

Peroxy Radicals (ROO.)

+ O2

Primary Antioxidant
(Phenolic)Hydroperoxides (ROOH)

+ RH

Degradation Products
(e.g., Carbonyls)

Decomposition

Secondary Antioxidant
(Phosphite) Stabilized Radicals

Scavenges

Stable Products

Decomposes
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Caption: Polymer and pigment degradation and stabilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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